Cas no 32328-03-3 (Diethyl 3-hydroxyglutarate)

• Product Name: Diethyl 3-hydroxyglutarate
• CAS No: 32328-03-3
• MF: C₉H₁₆O₅
• MW: 204.220343589783
• MDL: MFCD00009202
• CID: 53876
• PubChem ID: 96259
• Update Time: 2025-09-25

Diethyl 3-hydroxyglutarate Chemical and Physical Properties

Names and Identifiers

• Diethyl 3-hydroxyglutarate
• 3-HYDROXYGLUTARIC ACID DIETHYL ESTER
• DIETHYL-BETA-HYDROXYGLUTARATE
• Diethyl 3-hydroxypentanedioate
• Pentanedioic acid, 3-hydroxy-, diethyl ester
• Diethyl-3-Hydroxy Glutarate
• 3-hydroxyglutarate
• 3-hydroxy-glutaric acid diethyl ester
• 3-Hydroxy-glutarsaeure-diaethylester
• 3-Hydroxy-pentandisaeure-diaethylester
• Glutaricacid, 3-hydroxy-, diethyl ester (6CI,7CI)
• Pentanedioic acid, 3-hydroxy-,diethyl ester (9CI)
• NSC 62681
• Diethyl3-hydroxyglutarate
• Diethyl 3-hydroxyglutarate, 95%
• NSC-62681
• NS00029258
• W-106847
• AMY797
• Diethyl 3-hydroxyglutarate, purum, >=96.0% (GC)
• DTXSID10186061
• InChI=1/C9H16O5/c1-3-13-8(11)5-7(10)6-9(12)14-4-2/h7,10H,3-6H2,1-2H3
• D3196
• CS-W015410
• OLLQYIBTJXUEEX-UHFFFAOYSA-
• AKOS015899849
• AS-15547
• MFCD00009202
• Diethyl-3-Hydroxyglutarate
• EN300-1588681
• 32328-03-3
• Diethyl 3-hydroxypentanedioate #
• NSC62681
• H10819
• EINECS 250-992-6
• 3-Hydroxy-pentanedioic acid diethyl ester
• Diethyl- .beta.-hydroxyglutarate
• FT-0639017
• A5804
• 1,5-diethyl 3-hydroxypentanedioate
• SCHEMBL1258369
• DB-024405
• DB-351189
• 3-Hydroxyglutaric Acid Diethyl Ester; 3-Hydroxy-glutarsaeure-diaethylester; 3-hydroxy-glutaric acid diethyl ester; 3-hydroxyglutarate;

• MDL： MFCD00009202
• Inchi： 1S/C9H16O5/c1-3-13-8(11)5-7(10)6-9(12)14-4-2/h7,10H,3-6H2,1-2H3
• InChI Key： OLLQYIBTJXUEEX-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OCC)CC(=O)OCC
• BRN： 1709448

Computed Properties

• Exact Mass: 204.10000
• Monoisotopic Mass: 204.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0
• Topological Polar Surface Area: 72.8A^2

Experimental Properties

• Color/Form: Light yellow liquid
• Density: 1.103 g/mL at 25 °C(lit.)
• Melting Point: 48
• Boiling Point: 107°C/2mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.439(lit.)
• PSA: 72.83000
• LogP: 0.25370
• Solubility: Not determined

Diethyl 3-hydroxyglutarate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S23-S24/25
• Storage Condition：Store at room temperature
• Safety Term：S23;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Beta hydroxy acids and derivatives

Additional information on Diethyl 3-hydroxyglutarate

Diethyl 3-hydroxyglutarate (CAS No. 32328-03-3): A Key Intermediate in Modern Chemical Biology and Medicine

Diethyl 3-hydroxyglutarate, a compound with the chemical formula C₈H₁₂O₄ and the CAS number 32328-03-3, has emerged as a significant intermediate in the realm of chemical biology and pharmaceutical research. This compound, characterized by its diethyl ester functionality and a hydroxyl group at the third carbon position, plays a pivotal role in various biochemical pathways and synthetic applications.

The structure of Diethyl 3-hydroxyglutarate (CAS No. 32328-03-3) consists of a four-carbon backbone with hydroxyl and ester groups, making it a versatile building block for more complex molecules. Its unique chemical properties have garnered interest from researchers exploring novel therapeutic agents and metabolic inhibitors.

In recent years, Diethyl 3-hydroxyglutarate has been extensively studied for its potential applications in drug development. One of the most compelling areas of research involves its role as a precursor in the synthesis of enzyme inhibitors. Specifically, it has been utilized in the development of compounds that target the glutaryl-CoA dehydrogenase (GCDH) enzyme, which is crucial in the lysine and tryptophan metabolic pathways. Inhibitors of this enzyme have shown promise in treating certain metabolic disorders and cancers by disrupting key cellular processes.

The significance of Diethyl 3-hydroxyglutarate (CAS No. 32328-03-3) is further highlighted by its use in studying mitochondrial dysfunction. Recent studies have demonstrated that alterations in the levels of hydroxyglutarate derivatives can lead to impaired energy production and oxidative stress, conditions often observed in neurodegenerative diseases such as Parkinson's and Alzheimer's. By leveraging Diethyl 3-hydroxyglutarate as a research tool, scientists are gaining deeper insights into these pathologies and exploring potential therapeutic interventions.

Beyond its applications in drug discovery, Diethyl 3-hydroxyglutarate has found utility in synthetic organic chemistry. Its structural features make it an excellent candidate for constructing more complex molecules through various reactions such as esterification, hydrolysis, and condensation reactions. These transformations are essential for developing novel compounds with tailored biological activities.

The synthesis of Diethyl 3-hydroxyglutarate itself is an area of active investigation. Researchers have developed multiple synthetic routes to produce this compound with high yield and purity. One notable approach involves the reduction of 3-ketoisocaproic acid using specific catalysts, followed by esterification to introduce the diethyl group. These methods highlight the compound's accessibility and feasibility for large-scale production.

In conclusion, Diethyl 3-hydroxyglutarate (CAS No. 32328-03-3) is a multifaceted compound with broad applications in chemical biology and medicine. Its role as an intermediate in drug synthesis, its involvement in metabolic pathways, and its utility in studying mitochondrial dysfunction underscore its importance in modern research. As our understanding of biochemical processes continues to evolve, compounds like Diethyl 3-hydroxyglutarate will undoubtedly play a crucial role in advancing therapeutic strategies for a wide range of diseases.